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Compound of Interest

Compound Name: Sedoheptulose, 7-phosphate

Cat. No.: B1216600 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sedoheptulose 7-phosphate (S7P) is a key intermediate metabolite in the non-oxidative branch

of the pentose phosphate pathway (PPP). The PPP is a crucial metabolic route responsible for

producing NADPH, which is essential for reductive biosynthesis and cellular antioxidant

defense, and for generating precursors for nucleotide synthesis. Given its central role, the

accurate quantification of S7P in tissue samples is vital for understanding metabolic regulation

in various physiological and pathological states, including cancer, metabolic disorders, and

neurodegenerative diseases.

This document provides a detailed protocol for the extraction of sedoheptulose 7-phosphate

from tissue samples for subsequent analysis, typically by liquid chromatography-tandem mass

spectrometry (LC-MS/MS).

Signaling Pathway
Sedoheptulose 7-phosphate is a central molecule in the non-oxidative phase of the Pentose

Phosphate Pathway, linking it to glycolysis. It is formed from ribose 5-phosphate and xylulose

5-phosphate by the enzyme transketolase, and it can be converted, along with glyceraldehyde

3-phosphate, into fructose 6-phosphate and erythrose 4-phosphate by transaldolase.
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Tissue Sample Collection

Rapid Quenching
(Liquid Nitrogen)
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(Metabolite Extract)
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To cite this document: BenchChem. [Application Notes and Protocols: Extraction of
Sedoheptulose 7-Phosphate from Tissue Samples]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1216600#sedoheptulose-7-phosphate-
extraction-protocol-for-tissue-samples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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